L-Valinamide, N-acetyl-L-cysteinyl-L-lysyl-L-valyl-L-lysyl-
Catalog No.
S14808525
CAS No.
348129-31-7
M.F
C27H52N8O6S
M. Wt
616.8 g/mol
Availability
In Stock
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CAS Number
348129-31-7
Product Name
L-Valinamide, N-acetyl-L-cysteinyl-L-lysyl-L-valyl-L-lysyl-
IUPAC Name
(2S)-2-[[(2R)-2-acetamido-3-sulfanylpropanoyl]amino]-6-amino-N-[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]hexanamide
Molecular Formula
C27H52N8O6S
Molecular Weight
616.8 g/mol
InChI
InChI=1S/C27H52N8O6S/c1-15(2)21(23(30)37)34-24(38)19(11-7-9-13-29)33-27(41)22(16(3)4)35-25(39)18(10-6-8-12-28)32-26(40)20(14-42)31-17(5)36/h15-16,18-22,42H,6-14,28-29H2,1-5H3,(H2,30,37)(H,31,36)(H,32,40)(H,33,41)(H,34,38)(H,35,39)/t18-,19-,20-,21-,22-/m0/s1
InChI Key
HFSXTGZLIKRUFD-YFNVTMOMSA-N
Canonical SMILES
CC(C)C(C(=O)N)NC(=O)C(CCCCN)NC(=O)C(C(C)C)NC(=O)C(CCCCN)NC(=O)C(CS)NC(=O)C
Isomeric SMILES
CC(C)[C@@H](C(=O)N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CS)NC(=O)C
XLogP3
-0.7
Hydrogen Bond Acceptor Count
9
Hydrogen Bond Donor Count
9
Exact Mass
616.37305258 g/mol
Monoisotopic Mass
616.37305258 g/mol
Heavy Atom Count
42
Dates
Last modified: 08-10-2024
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